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Compound of Interest

Compound Name: T-1-Pmpa

Cat. No.: B12367209 Get Quote

A Note on "T-1-Pmpa": The term "T-1-Pmpa" is not a standard nomenclature for a single, well-

defined chemical entity in widespread scientific literature. It is likely that this refers to one of two

distinct compounds commonly abbreviated as PMPA. This document provides detailed

application notes for both of these molecules to ensure clarity and comprehensive support for

your research needs.

(R)-9-[2-(Phosphonomethoxy)propyl]adenine, commonly known as Tenofovir, is an antiviral

agent.

2-(Phosphonomethyl)-pentanedioic Acid, a potent inhibitor of glutamate carboxypeptidase II

(GCP II).

Please identify the correct compound for your research based on the intended biological

application.

Application Note 1: (R)-9-[2-
(Phosphonomethoxy)propyl]adenine (Tenofovir)
Audience: Researchers, scientists, and drug development professionals in virology and

infectious diseases.
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(R)-9-[2-(Phosphonomethoxy)propyl]adenine (PMPA), commercially known as Tenofovir, is a

nucleotide analog reverse transcriptase inhibitor (NtRTI).[1] It is a crucial therapeutic agent in

the management of HIV-1 and Hepatitis B virus infections.[1] In its active diphosphate form, it

competitively inhibits the viral reverse transcriptase, leading to the termination of DNA chain

elongation. For in vitro studies, precise preparation of Tenofovir solutions is critical for obtaining

reproducible and accurate results in antiviral and cytotoxicity assays.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties and solubility data for Tenofovir is presented

in the table below.

Property Value Reference

Molecular Formula C9H14N5O4P [2]

Molar Mass 287.21 g/mol [2]

Appearance White to off-white solid/powder [2][3]

Melting Point 276-280°C [2]

Water Solubility 13.4 mg/mL (at 25°C) [2]

Solubility in DMSO Slightly soluble [3]

Storage Temperature -20°C [2]

Experimental Protocol: Preparation of Tenofovir for In
Vitro Assays
This protocol details the steps for preparing a stock solution and subsequent working solutions

of Tenofovir for use in cell-based in vitro assays, such as antiviral efficacy studies in cell lines

like THP-1.[4]

3.1. Materials

(R)-9-[2-(Phosphonomethoxy)propyl]adenine (Tenofovir) powder

Sterile, nuclease-free water
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Dimethyl sulfoxide (DMSO), cell culture grade (if required)

Sterile microcentrifuge tubes and/or conical tubes

Calibrated analytical balance

Vortex mixer

Sterile-filtered pipette tips

Appropriate cell culture medium (e.g., RPMI-1640)[4]

3.2. Preparation of a 10 mM Stock Solution

Weighing the Compound: Accurately weigh a precise amount of Tenofovir powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.87

mg of Tenofovir (Molar Mass = 287.21 g/mol ).

Solubilization:

Based on its water solubility of 13.4 mg/mL, Tenofovir can be dissolved in sterile water.[2]

Add the weighed Tenofovir powder to a sterile microcentrifuge tube.

Add the calculated volume of sterile water (e.g., 1 mL for a 10 mM solution from 2.87 mg).

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in

a 37°C water bath can aid dissolution if necessary.

Sterilization: Filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile

tube to ensure sterility for cell culture applications.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

3.3. Preparation of Working Solutions

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature or on ice.
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Serial Dilutions: Perform serial dilutions of the stock solution using the appropriate sterile cell

culture medium to achieve the desired final concentrations for your assay. For example, to

prepare a 100 µM working solution from a 10 mM stock, you would perform a 1:100 dilution

(e.g., add 10 µL of the 10 mM stock to 990 µL of cell culture medium).

Use in Assays: Use the freshly prepared working solutions immediately in your in vitro

assays to ensure concentration accuracy.

Diagrams
Caption: Workflow for preparing Tenofovir solutions.

Caption: Mechanism of action of Tenofovir.

Application Note 2: 2-(Phosphonomethyl)-
pentanedioic Acid (2-PMPA)
Audience: Researchers, scientists, and drug development professionals in neuroscience and

oncology.

Introduction
2-(Phosphonomethyl)-pentanedioic acid (2-PMPA) is a highly potent and selective inhibitor of

glutamate carboxypeptidase II (GCP II), also known as N-acetylated α-linked acidic dipeptidase

(NAALADase).[5][6] GCP II is a metalloenzyme that hydrolyzes the neuropeptide N-

acetylaspartylglutamate (NAAG) into N-acetylaspartate and glutamate.[7] By inhibiting GCP II,

2-PMPA reduces the levels of extracellular glutamate, which can be neuroprotective in

conditions associated with glutamate excitotoxicity.[5][8] It is a valuable tool for in vitro studies

of neurodegenerative diseases and other conditions where GCP II is a therapeutic target.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties and solubility data for 2-PMPA is presented

below.
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Property Value Reference

Molecular Formula C6H11O7P [5]

Formula Weight 226.1 g/mol [5]

Appearance
Crystalline solid / White to

beige powder
[5][9]

Purity ≥95% [5]

Solubility in PBS (pH 7.2) 10 mg/mL [5]

Solubility in Water 20 mg/mL (clear solution) [9]

Storage Temperature
Room temperature

(desiccated)
[9]

Experimental Protocol: Preparation of 2-PMPA for In
Vitro Assays
This protocol outlines the preparation of 2-PMPA solutions for use in enzyme inhibition assays

or cell-based neuroprotection studies.

3.1. Materials

2-(Phosphonomethyl)-pentanedioic acid (2-PMPA) powder

Sterile Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, nuclease-free water

Sterile microcentrifuge tubes and/or conical tubes

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (optional)
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Sterile-filtered pipette tips

3.2. Preparation of a High-Concentration Stock Solution

Weighing the Compound: Accurately weigh the desired amount of 2-PMPA powder. For

instance, to prepare 1 mL of a 10 mg/mL stock solution in PBS (pH 7.2), weigh out 10 mg of

2-PMPA.

Solubilization:

Transfer the weighed powder to a sterile tube.

Add the appropriate volume of sterile PBS (pH 7.2) or sterile water.[5][9]

Vortex the solution vigorously. If complete dissolution is slow, sonication in an ultrasonic

water bath can be used to facilitate the process.[10]

Sterilization and Storage:

Sterilize the stock solution by passing it through a 0.22 µm filter into a new sterile tube.

Aliquot the solution into smaller volumes for single use to prevent contamination and

degradation from multiple freeze-thaw cycles.

For long-term storage, it is recommended to store the aliquots at -20°C or -80°C.[10]

3.3. Preparation of Working Solutions

Thawing: Thaw an aliquot of the stock solution at room temperature.

Dilution: Prepare working solutions by diluting the stock solution with the appropriate assay

buffer or cell culture medium to the final desired concentrations.

Immediate Use: Use the freshly prepared working solutions in your experiments to ensure

accuracy.

Diagrams
Caption: Workflow for preparing 2-PMPA solutions.
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Caption: Signaling pathway of GCP II inhibition by 2-PMPA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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